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Compound of Interest

Compound Name: Salazinic acid

Cat. No.: B1681391

An in-depth exploration of the secondary metabolite salazinic acid, focusing on its prevalence
in Parmotrema species, its biological activities, and experimental protocols for its study.

Introduction

Salazinic acid, a [-orcinol depsidone, is a prominent secondary metabolite found in various
lichen genera, with a notable prevalence in Parmotrema species.[1] This compound is of
significant interest to the scientific community due to its diverse and potent biological activities,
which include antioxidant, antimicrobial, anticancer, and enzyme inhibitory properties.[2][3] This
technical guide provides a detailed overview of salazinic acid from Parmotrema, catering to
researchers, scientists, and professionals in drug development. It covers the compound's
chemical nature, biosynthesis, quantitative occurrence, biological effects, and detailed
experimental methodologies for its investigation.

Chemical Profile of Salazinic Acid

Salazinic acid (C1sH12010, Molar Mass: 388.284 g-mol~1) is a depsidone characterized by a
seven-membered lactone ring structure formed by an oxygen bridge between two phenolic
rings.[1][4][5] This unique structure is the basis for its diverse chemical reactivity and biological
functions. In its pure form, it appears as colorless needles.[1]

Biosynthesis of Salazinic Acid
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The biosynthesis of depsidones like salazinic acid in lichens is a complex process undertaken
by the fungal partner (mycobiont). The pathway generally involves the condensation of two or
more hydroxybenzoic acid units to form depsides, which are then cyclized to create the
characteristic depsidone ring structure.[6] While the complete enzymatic machinery is still
under full elucidation, it is understood that polyketide synthase (PKS) and cytochrome P450
enzymes play a crucial role.[2] Precursors such as 4-O-demethylbarbatic acid have been
identified in the biosynthetic route to salazinic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://en.wikipedia.org/wiki/Salazinic_acid
https://biolichen.com/wp-content/uploads/2025/01/Chemistry-Biodiversity-2023-In-Vitro-and-in-Silico-Studies-of-Lichen-Compounds-Atranorin-and-Salazinic-Acid.pdf
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1482-6381
https://pubchem.ncbi.nlm.nih.gov/compound/Salazinic-acid
https://www.researchgate.net/figure/Chemical-structure-of-salazinic-acid_fig1_5932081
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227325/
https://www.benchchem.com/product/b1681391#salazinic-acid-as-a-secondary-metabolite-in-parmotrema-species
https://www.benchchem.com/product/b1681391#salazinic-acid-as-a-secondary-metabolite-in-parmotrema-species
https://www.benchchem.com/product/b1681391#salazinic-acid-as-a-secondary-metabolite-in-parmotrema-species
https://www.benchchem.com/product/b1681391#salazinic-acid-as-a-secondary-metabolite-in-parmotrema-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

